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Compound of Interest

Compound Name:
2-(4-Pyridyl)thiazole-4-carboxylic

acid

Cat. No.: B1269555 Get Quote

An In-depth Technical Guide to 2-(4-
Pyridyl)thiazole-4-carboxylic acid
This technical guide provides a comprehensive overview of the chemical properties, structure,

and potential applications of 2-(4-Pyridyl)thiazole-4-carboxylic acid, tailored for researchers,

scientists, and professionals in drug development.

Chemical Structure and Identifiers
2-(4-Pyridyl)thiazole-4-carboxylic acid is a heterocyclic compound featuring a pyridine ring

linked to a thiazole-4-carboxylic acid moiety. The structural arrangement of this molecule is a

key determinant of its chemical and biological properties.
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Figure 1. 2D Chemical Structure of 2-(4-Pyridyl)thiazole-4-carboxylic acid.

The key identifiers and structural information for this compound are summarized in the table

below.

Identifier Value Reference

IUPAC Name
2-(pyridin-4-yl)-1,3-thiazole-4-

carboxylic acid
[1][2]

CAS Number 21278-86-4 [1][2]

Molecular Formula C₉H₆N₂O₂S [1]

Molecular Weight 206.22 g/mol [1]

SMILES O=C(O)c1csc(n1)-c2ccncc2

InChI

1S/C9H6N2O2S/c12-9(13)7-5-

14-8(11-7)6-1-3-10-4-2-6/h1-

5H,(H,12,13)

InChI Key
COOQMBOJAAZEIR-

UHFFFAOYSA-N

Physicochemical and Spectroscopic Properties
The physicochemical properties of 2-(4-Pyridyl)thiazole-4-carboxylic acid are crucial for its

handling, formulation, and potential as a drug candidate. It is a solid, cream to pale brown
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powder that is insoluble in water.[3][4][5][6]

Quantitative Physicochemical Data
Property Value Notes Reference

Melting Point >300 °C [6]

logP (Computed) 1.4 XLogP3 [1]

Solubility Insoluble in water [4][5][6]

Appearance
Solid, Cream to pale

brown powder
[3]

Spectroscopic Data Summary
Spectroscopic data is essential for the structural confirmation of 2-(4-Pyridyl)thiazole-4-
carboxylic acid. While raw spectra are not provided here, their availability is noted in public

databases.

Spectroscopy Type Availability Source

¹³C NMR Available PubChem

Infrared (IR) Available PubChem

Raman Available PubChem

Synthesis and Experimental Protocols
The synthesis of 2-(4-Pyridyl)thiazole-4-carboxylic acid typically proceeds via the Hantzsch

thiazole synthesis, a classic and widely used method for constructing the thiazole ring.[7][8][9]

This involves the reaction of an α-halocarbonyl compound with a thioamide. The most plausible

route for this target molecule involves a two-step process: the synthesis of the ethyl ester

precursor followed by its hydrolysis.

Experimental Protocol: Synthesis of Ethyl 2-(4-
Pyridyl)thiazole-4-carboxylate (Ester Precursor)
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This protocol is based on analogous Hantzsch syntheses of similar pyridyl-thiazole compounds.

[3]

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, combine pyridine-4-carbothioamide (1 equivalent) and ethyl 3-bromo-2-

oxopropanoate (1 equivalent) in absolute ethanol.

Reaction Conditions: Heat the mixture to reflux and maintain for approximately 5 hours.[3]

Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour

the reaction mixture into cold water.

Neutralization and Isolation: Neutralize the aqueous mixture with a 10% sodium bicarbonate

solution. The solid product, ethyl 2-(4-pyridyl)thiazole-4-carboxylate, will precipitate out of the

solution.[3]

Purification: Collect the solid product by filtration, wash with water, and dry. The crude

product can be further purified by recrystallization from a suitable solvent like ethanol.

Experimental Protocol: Hydrolysis to 2-(4-
Pyridyl)thiazole-4-carboxylic acid

Reaction Setup: Dissolve the synthesized ethyl 2-(4-pyridyl)thiazole-4-carboxylate in a

suitable solvent mixture, such as aqueous ethanol.

Hydrolysis: Add a stoichiometric excess of a base, such as lithium hydroxide or sodium

hydroxide, to the solution. Stir the mixture at room temperature or with gentle heating until

the ester is fully hydrolyzed (monitor by TLC).

Acidification and Isolation: After hydrolysis, cool the reaction mixture in an ice bath and

carefully acidify with a dilute acid (e.g., 1M HCl) until the product precipitates.

Purification: Collect the solid 2-(4-Pyridyl)thiazole-4-carboxylic acid by filtration, wash with

cold water to remove any remaining salts, and dry under vacuum.
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Synthesis Workflow

Pyridine-4-carbothioamide

Hantzsch Thiazole Synthesis
(Reflux in Ethanol)

Ethyl 3-bromo-2-oxopropanoate

Ethyl 2-(4-pyridyl)thiazole-4-carboxylate

hydrolysis

Base Hydrolysis
(e.g., LiOH)

2-(4-Pyridyl)thiazole-4-carboxylic acid
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Drug Discovery Logic

Pyridine-Thiazole
Compound Library

In Vitro Screening
(e.g., Cytotoxicity Assays

 on Cancer Cell Lines)

Identify 'Hit' Compounds

Mechanism of Action Studies
(e.g., Angiogenesis, PARP inhibition)

Lead Optimization
(Structure-Activity Relationship)

In Vivo Testing
(Animal Models)

Preclinical Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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